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Introduction
Diethyl maleate (DEM) is an organic compound with the chemical formula C₈H₁₂O₄. It is the

diethyl ester of maleic acid and presents as a colorless liquid with a faint fruity odor.[1][2] DEM

is a versatile reagent in organic synthesis and holds significant interest in biomedical research,

primarily due to its ability to deplete intracellular glutathione (GSH), a key antioxidant.[3][4] This

technical guide provides an in-depth overview of the physical and chemical properties of

diethyl maleate, detailed experimental protocols for their determination, and a discussion of its

applications, particularly in the context of drug development and research.

Physical and Chemical Properties
The physical and chemical properties of diethyl maleate are summarized below. These

properties are crucial for its handling, application in synthetic chemistry, and for understanding

its behavior in biological systems.
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Property Value

IUPAC Name diethyl (2Z)-but-2-enedioate[1]

Synonyms
Maleic acid diethyl ester, Diethyl (Z)-2-

butenedioate, Ethyl maleate

CAS Number 141-05-9

Molecular Formula C₈H₁₂O₄

Molecular Weight 172.18 g/mol

Chemical Structure

Chemical Structure of Diethyl Maleate

Physical Properties
A comprehensive list of the key physical properties of diethyl maleate is provided in the table

below.

Property Value

Appearance Colorless liquid

Odor Faint, fruity, banana-citrus like

Boiling Point 225 °C at 101.3 kPa

Melting Point -10 °C

Density 1.064 g/mL at 25 °C

Solubility in Water Slightly soluble (1.4% at 30°C)

Solubility in Organic Solvents Soluble in ethanol and ether

Vapor Pressure 1 mmHg at 14 °C

Refractive Index (n²⁰/D) 1.441

Flash Point 93 °C (Cleveland Open Cup)

Autoignition Temperature 662 °F (350 °C)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL03876~~PDF~~MTR~~CGV4~~EN~~2024-04-26%2015:41:55~~Diethyl%20maleate~~
https://www.benchchem.com/product/b7767526?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Data
Spectroscopy Data

Infrared (IR)

Characteristic peaks for C=O stretching of the

ester at ~1720 cm⁻¹, C=C stretching at ~1645

cm⁻¹, and C-O stretching at ~1200-1300 cm⁻¹.

¹H Nuclear Magnetic Resonance (¹H NMR)

Signals for the ethyl group protons (triplet and

quartet) and a singlet for the two equivalent

vinylic protons.

¹³C Nuclear Magnetic Resonance (¹³C NMR)
Resonances for the carbonyl carbons, vinylic

carbons, and the carbons of the ethyl groups.

Mass Spectrometry (MS)
Molecular ion peak (M⁺) at m/z = 172, along

with characteristic fragmentation patterns.

Chemical Reactivity
Diethyl maleate's reactivity is primarily dictated by the electron-withdrawing nature of its two

ester groups, which polarize the carbon-carbon double bond. This makes it a versatile

substrate for various organic reactions.

Michael Addition
As an α,β-unsaturated ester, diethyl maleate is an excellent Michael acceptor. It readily

undergoes 1,4-conjugate addition with a wide range of nucleophiles, including amines, thiols,

and carbanions. This reaction is fundamental to many of its applications, including its biological

activity.

Diels-Alder Reactions
Diethyl maleate is a competent dienophile in Diels-Alder reactions, reacting with conjugated

dienes to form cyclohexene derivatives. This cycloaddition reaction is a powerful tool for the

synthesis of complex cyclic molecules.

Hydrolysis
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Under acidic or basic conditions, the ester groups of diethyl maleate can be hydrolyzed to

yield maleic acid and ethanol.

Polymerization
Diethyl maleate can undergo polymerization, often as a comonomer with other vinyl

monomers, to produce a variety of polymers with different properties.

Synthesis of Diethyl Maleate
A common laboratory and industrial synthesis of diethyl maleate involves the Fischer

esterification of maleic anhydride with ethanol in the presence of an acid catalyst, such as

sulfuric acid.

Reactants

ProductsMaleic Anhydride

Diethyl Maleate

Esterification

Ethanol (2 eq.)

H₂SO₄ (cat.)

Water

Click to download full resolution via product page

Synthesis of Diethyl Maleate.

Biological Activity: Glutathione Depletion
In biological systems, the primary and most studied activity of diethyl maleate is its ability to

deplete intracellular glutathione (GSH). GSH is a critical tripeptide antioxidant that protects cells

from oxidative damage.

The mechanism of GSH depletion by DEM involves a Michael addition reaction. The

electrophilic double bond of diethyl maleate reacts with the nucleophilic thiol group of GSH.
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This reaction is often catalyzed by the enzyme glutathione S-transferase (GST). The resulting

conjugate is then removed from the cell, leading to a reduction in the total GSH pool.

Diethyl Maleate
(Electrophile)

DEM-GSH ConjugateGlutathione (GSH)
(Nucleophile)

Glutathione
S-Transferase

Catalyzes

GSH Depletion

Click to download full resolution via product page

Mechanism of GSH Depletion by DEM.

This property makes diethyl maleate a valuable tool for studying the roles of GSH in various

cellular processes, including redox signaling, detoxification, and apoptosis. It is widely used in

toxicology and cancer research to sensitize cells to oxidative stress or to the effects of certain

drugs.

Experimental Protocols
The following sections provide detailed methodologies for the determination of key physical

and chemical properties of diethyl maleate, based on standard testing guidelines.

Determination of Boiling Point (Adapted from OECD
Guideline 103)
Principle: This method involves heating the liquid to its boiling point and measuring the

temperature at which the vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:
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Round-bottom flask with a side arm

Condenser

Calibrated thermometer or thermocouple

Heating mantle

Boiling chips

Procedure:

Place a small volume of diethyl maleate (approximately 20-50 mL) into the round-bottom

flask along with a few boiling chips.

Assemble the apparatus, ensuring the thermometer bulb is positioned just below the level of

the side arm leading to the condenser, but not touching the liquid.

Begin heating the flask gently with the heating mantle.

Observe the temperature as the liquid begins to boil and a ring of condensing vapor rises up

the flask.

Record the temperature at which the vapor temperature remains constant. This is the boiling

point.

Correct the observed boiling point for any deviation from standard atmospheric pressure.

Determination of Density (Adapted from ASTM D4052)
Principle: This method utilizes a digital density meter that measures the oscillation period of a

U-shaped tube filled with the liquid. The density is calculated from this period.

Apparatus:

Digital density meter with a thermostatically controlled cell

Syringes for sample injection
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Procedure:

Calibrate the digital density meter with dry air and a reference standard of known density

(e.g., pure water) at the desired temperature (e.g., 25 °C).

Inject a small, bubble-free aliquot of diethyl maleate into the sample cell using a syringe.

Allow the temperature of the sample to equilibrate with the cell.

The instrument will measure the oscillation period and automatically calculate and display

the density of the sample.

Perform multiple readings to ensure accuracy and precision.

Determination of Aqueous Solubility (Adapted from
OECD Guideline 105 - Flask Method)
Principle: A saturated solution of the substance in water is prepared, and the concentration of

the substance in the aqueous phase is determined after equilibration.

Apparatus:

Flasks with stoppers

Constant temperature water bath or shaker

Centrifuge

Analytical instrument for quantification (e.g., GC-MS, HPLC)

Procedure:

Add an excess amount of diethyl maleate to a flask containing a known volume of purified

water.

Seal the flask and place it in a constant temperature bath (e.g., 25 °C) and agitate for a

prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.
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After equilibration, allow the mixture to stand to permit phase separation.

Centrifuge the mixture to further separate the aqueous phase from any undissolved diethyl
maleate.

Carefully withdraw an aliquot of the clear aqueous phase.

Determine the concentration of diethyl maleate in the aliquot using a suitable and validated

analytical method.

Experimental Workflow: Cellular Glutathione Depletion
Assay
The following diagram illustrates a typical workflow for an in vitro experiment to study the

effects of diethyl maleate-induced glutathione depletion.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b7767526?utm_src=pdf-body
https://www.benchchem.com/product/b7767526?utm_src=pdf-body
https://www.benchchem.com/product/b7767526?utm_src=pdf-body
https://www.benchchem.com/product/b7767526?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Seed and Culture Cells

2. Treat Cells with Diethyl Maleate
(and appropriate controls)

3. Incubate for a Defined Period

4. Harvest and Lyse Cells

5. Measure Intracellular GSH Levels
(e.g., Ellman's Reagent)

6. Analyze and Interpret Data

End
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Workflow for a GSH Depletion Assay.

Safety and Handling
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Diethyl maleate is a combustible liquid and may be harmful if swallowed. It can cause skin and

eye irritation, and may cause an allergic skin reaction. Therefore, appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling this chemical. Work should be conducted in a well-ventilated area or in a fume hood.

Store in a cool, dry, and well-ventilated place away from sources of ignition and incompatible

materials such as strong acids, bases, and oxidizing agents.

Conclusion
Diethyl maleate is a valuable chemical with well-defined physical and chemical properties. Its

utility in organic synthesis is significant, and its role as a potent depletor of intracellular

glutathione has made it an indispensable tool in biomedical research. A thorough

understanding of its properties, reactivity, and safe handling procedures is essential for its

effective and safe use in both research and industrial applications. This guide provides a

comprehensive foundation for scientists and professionals working with this versatile

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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